N-(2-Chloro-4-iodophenyl)acetamide
Cat. No. B144927
M. Wt: 295.5 g/mol
InChI Key: VIZOAOZIMUGTKT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[CH3:10][C:11](=[O:12])[O:13][C:14](=[O:15])[CH3:16].[Cl:1][c:2]1[c:3]([NH2:4])[cH:5][cH:6][c:7]([I:9])[cH:8]1.[O:17]1[CH2:18][CH2:19][CH2:20][CH2:21]1>>[Cl:1][c:2]1[c:3]([NH:4][C:11]([CH3:10])=[O:12])[cH:5][cH:6][c:7]([I:9])[cH:8]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CC(=O)OC(C)=O
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Nc1ccc(I)cc1Cl
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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C1CCOC1
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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CC(=O)Nc1ccc(I)cc1Cl
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
